Cas no 2172075-98-6 (3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 2172075-98-6
• MF: C₁₁H₁₆F₂O₃S
• MW: 266.304749488831
• CID: 5567565
• PubChem ID: 165594447
• Update Time: 2025-10-28

3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629916
• 2172075-98-6
• 3,3-difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid
• 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H16F2O3S/c12-11(13)4-3-9(6-11,8(14)15)10(16)2-1-5-17-7-10/h16H,1-7H2,(H,14,15)
• InChI Key： VOQRSFSPPDOBDY-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(C(=O)O)CCC(C1)(F)F)O

Computed Properties

• Exact Mass: 266.07882187g/mol
• Monoisotopic Mass: 266.07882187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.8Ų

Additional information on 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid

3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid (CAS No. 2172075-98-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Insights and Synthesis

The molecule's structure comprises a cyclopentane ring substituted with two fluorine atoms at the 3-position and a hydroxythiane group at the 1-position. The hydroxythiane group introduces sulfur into the molecule, which is known to influence its chemical reactivity and biological properties. The synthesis of this compound involves multi-step organic reactions, including fluorination and thioether formation, which are optimized to achieve high yields and purity.

Recent advancements in synthetic chemistry have enabled researchers to develop more efficient routes for synthesizing 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product quality. These methods are particularly valuable for scaling up production for preclinical studies.

Biological Activity and Applications

One of the most compelling aspects of this compound is its demonstrated biological activity across multiple assays. Studies have shown that 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, it has shown promise as an antimicrobial agent, particularly against drug-resistant bacterial strains.

The sulfur-containing moiety in the molecule plays a crucial role in its bioactivity. Sulfur is known to enhance the molecule's ability to interact with cellular targets, such as enzymes and receptors, thereby modulating their activity. Recent research has also highlighted its potential as a neuroprotective agent, with studies indicating its ability to reduce oxidative stress and protect against neuronal damage.

Chemical Properties and Stability

From a chemical standpoint, CAS No. 2172075-98-6 demonstrates stability under various conditions, which is essential for its practical applications. The fluorine atoms in the molecule contribute to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug delivery systems where membrane permeability is critical.

Moreover, the hydroxythiane group imparts unique electronic properties to the molecule, influencing its reactivity in both aqueous and organic solvents. These properties have been leveraged in catalytic applications, where the compound serves as an effective ligand in transition-metal-catalyzed reactions.

Future Directions and Research Opportunities

The future of 3,3-Difluoro-1-(3-hydroxythian-3-yl)cyclopentane-1-carboxylic acid lies in exploring its therapeutic potential further. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable drug.

In addition to therapeutic applications, researchers are investigating its role in agrochemicals and industrial catalysts. Its ability to function under harsh conditions makes it a promising candidate for use in chemical manufacturing processes.

In conclusion, CAS No. 2172075-98_6, or 3,3-Difluoro_1_(hydroxythian_yl_cyclopentane_carboxylic acid, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with advanced synthetic methods and promising biological activities, positions it as a key player in the development of novel therapies and industrial solutions.